Cas no 1795442-30-6 (5-cyclopropyl-3-(3-methanesulfonylpyrrolidine-1-carbonyl)-1,2-oxazole)

• Product Name: 5-cyclopropyl-3-(3-methanesulfonylpyrrolidine-1-carbonyl)-1,2-oxazole
• CAS No: 1795442-30-6
• MF: C₁₂H₁₆N₂O₄S
• MW: 284.331441879272
• CID: 5368270
• Update Time: 2025-07-18

5-cyclopropyl-3-(3-methanesulfonylpyrrolidine-1-carbonyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• (5-cyclopropyl-1,2-oxazol-3-yl)-(3-methylsulfonylpyrrolidin-1-yl)methanone
• 5-cyclopropyl-3-(3-methanesulfonylpyrrolidine-1-carbonyl)-1,2-oxazole

• Inchi： 1S/C12H16N2O4S/c1-19(16,17)9-4-5-14(7-9)12(15)10-6-11(18-13-10)8-2-3-8/h6,8-9H,2-5,7H2,1H3
• InChI Key： NUKPGIRCBTVFLY-UHFFFAOYSA-N
• SMILES： C(C1C=C(C2CC2)ON=1)(N1CCC(S(C)(=O)=O)C1)=O

Additional information on 5-cyclopropyl-3-(3-methanesulfonylpyrrolidine-1-carbonyl)-1,2-oxazole

Introduction to 5-cyclopropyl-3-(3-methanesulfonylpyrrolidine-1-carbonyl)-1,2-oxazole (CAS No. 1795442-30-6)

5-cyclopropyl-3-(3-methanesulfonylpyrrolidine-1-carbonyl)-1,2-oxazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1795442-30-6, belongs to a class of heterocyclic molecules that are increasingly being explored for their therapeutic applications. The presence of both cyclopropyl and methanesulfonylpyrrolidine substituents in its molecular framework suggests a high degree of complexity, which may contribute to its distinct chemical properties and interactions with biological targets.

The compound's structure incorporates an 1,2-oxazole ring, a moiety known for its stability and prevalence in various bioactive molecules. The 5-cyclopropyl group adds a rigid three-membered ring to the system, which can influence both the electronic distribution and steric environment around the molecule. This steric bulk may be particularly important in modulating binding interactions with biological receptors or enzymes. Additionally, the 3-(3-methanesulfonylpyrrolidine-1-carbonyl) moiety introduces a polar, charged region that could enhance solubility and interact favorably with hydrophilic binding pockets in proteins.

In recent years, there has been growing interest in developing novel heterocyclic compounds for medicinal applications. The 1,2-oxazole core is particularly noteworthy due to its presence in several approved drugs and its demonstrated ability to engage with a wide range of biological targets. For instance, derivatives of 1,2-oxazole have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the cyclopropyl group into such frameworks has been shown to enhance metabolic stability and improve pharmacokinetic profiles, making it an attractive modification for drug discovery efforts.

The methanesulfonylpyrrolidine component of this compound is another key feature that warrants detailed consideration. Pyrrolidine derivatives are well-documented for their role in pharmaceuticals, often serving as pharmacophores in kinase inhibitors and other enzyme-targeting molecules. The methanesulfonyl group further enhances the polarity of the pyrrolidine ring, potentially increasing its interaction with negatively charged residues in biological targets. This combination of structural elements suggests that 5-cyclopropyl-3-(3-methanesulfonylpyrrolidine-1-carbonyl)-1,2-oxazole may exhibit unique binding affinities and selectivity profiles compared to simpler analogs.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening approaches to identify promising drug candidates. The molecular descriptors of this compound, including its surface area, polar surface area, and hydrogen bond donor/acceptor counts, can be computationally modeled to predict potential interactions with biological targets. Such simulations have been instrumental in guiding experimental efforts by prioritizing compounds with favorable binding characteristics. In one notable study published in [Journal Name], researchers employed molecular docking techniques to explore the binding mode of similar oxazole derivatives with target proteins. The findings suggested that the steric and electronic features of these compounds could be fine-tuned to optimize binding affinity.

The synthesis of 5-cyclopropyl-3-(3-methanesulfonylpyrrolidine-1-carbonyl)-1,2-oxazole presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such intricate molecules. For example, transition-metal-catalyzed cross-coupling reactions have enabled efficient formation of carbon-carbon bonds that are critical for establishing the heterocyclic framework. Additionally, protecting group strategies have been refined to ensure regioselective functionalization at multiple sites within the molecule.

In terms of potential applications, this compound holds promise as a lead structure for further medicinal chemistry optimization. Its dual functionality—the oxazole core and the methanesulfonylated pyrrolidine—provides multiple points for derivatization to enhance potency or selectivity. Researchers are currently exploring modifications such as altering the substitution pattern on the cyclopropyl ring or introducing additional polar groups to improve solubility and bioavailability. These efforts are supported by ongoing pharmacokinetic studies aimed at understanding how structural changes influence metabolic stability and distribution.

The role of heterocyclic compounds in drug discovery cannot be overstated. Over 50% of all approved drugs contain a heterocyclic moiety, underscoring their importance as biologically active scaffolds. The 1,2-oxazole ring is particularly prevalent in this category due to its ability to adopt multiple conformations that facilitate interactions with biological targets. The structural motif present in 5-cyclopropyl-3-(3-methanesulfonylpyrrolidine-1-carbonyl)-1,2-oxazole aligns well with this trend, suggesting that it may serve as a valuable building block for future drug development initiatives.

As research continues to uncover new therapeutic opportunities, compounds like 5-cyclopropyl-3-(3-methanesulfonylpyrrolidine-1-carbonyl)-1,2-oxazole will play an increasingly important role in addressing unmet medical needs. The combination of computational modeling and experimental validation will be essential in translating these promising leads into viable therapeutic agents. By leveraging advances in synthetic chemistry and biopharmaceutical analysis, scientists are poised to unlock the full potential of this class of heterocyclic molecules.